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Compound of Interest

Dimethyl 2,6-
Compound Name:
dibromoheptanedioate

Cat. No. B1582285

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental conditions and protocols for the use of
Dimethyl 2,6-dibromoheptanedioate (DMDBHD) as a bifunctional initiator in controlled
radical polymerization, specifically Atom Transfer Radical Polymerization (ATRP). The use of
DMDBHD allows for the synthesis of polymers with controlled molecular weights, low
polydispersity indices (PDI), and terminal bromine functionalities, which can be further modified
for various applications, including drug delivery and biomaterial development.

Experimental Workflow for ATRP using DMDBHD
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Dimethyl 2,6-dibromoheptanedioate (DMDBHD)

Br-CH(COOCHs)-CHz2-CHz-CH2-CH(COOCHs)-Br

Resulting Difunctional Polymer
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 To cite this document: BenchChem. [Application Notes and Protocols for Controlled
Polymerization with Dimethyl 2,6-dibromoheptanedioate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1582285#experimental-conditions-for-
controlled-polymerization-with-dimethyl-2-6-dibromoheptanedioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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